![molecular formula C8H16OS B1466571 1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol CAS No. 1498339-92-6](/img/structure/B1466571.png)
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol
Overview
Description
1-(Ethylsulfanyl)methylcyclopentan-1-ol, also known as 1-ESMC, is a cyclic ether compound with a five-membered ring containing an oxygen atom and an ethylsulfanylmethyl group. It is a colorless liquid with a faint, sweet odor and a boiling point of 88°C. It is soluble in polar organic solvents such as methanol and ethanol, but insoluble in water. It is a versatile compound with a wide range of applications in both scientific research and industry.
Scientific Research Applications
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol is widely used in scientific research as a solvent, reactant, and catalyst. It is used as a solvent for organic reactions, as a reactant in the synthesis of other compounds, and as a catalyst for reactions involving organometallic compounds. It is also used for the synthesis of polymers and other materials, and as a reagent in the synthesis of pharmaceuticals.
Mechanism of Action
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol acts as a nucleophile in organic reactions, and can react with electrophiles such as carbonyl compounds and halides. It can also act as a Lewis acid, and can form complexes with Lewis bases such as amines and phosphines.
Biochemical and Physiological Effects
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol is not known to have any significant biochemical or physiological effects. It is not metabolized by the body and is not known to be toxic.
Advantages and Limitations for Lab Experiments
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol has several advantages and limitations for use in laboratory experiments. It is a stable compound that is easy to handle and is not prone to decomposition. It can be used in a wide range of temperatures and is not affected by light or air. However, it is not soluble in water and is not miscible with other solvents.
Future Directions
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol has potential applications in the fields of biochemistry, organic synthesis, and materials science. It could be used as a reagent in the synthesis of pharmaceuticals, as a catalyst for organic reactions, and as a solvent for organic reactions. It could also be used in the synthesis of polymers and other materials. In addition, it could be used as a reagent for the synthesis of other cyclic ether compounds. Finally, it could be used in the development of new catalysts and catalytic processes.
properties
IUPAC Name |
1-(ethylsulfanylmethyl)cyclopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16OS/c1-2-10-7-8(9)5-3-4-6-8/h9H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJKILHOKAQLBPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCC1(CCCC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Ethylsulfanyl)methyl]cyclopentan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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